Cas no 1805047-70-4 (3-(Chloromethyl)-2,4-difluoro-5-(difluoromethyl)pyridine)

• Product Name: 3-(Chloromethyl)-2,4-difluoro-5-(difluoromethyl)pyridine
• CAS No: 1805047-70-4
• MF: C₇H₄ClF₄N
• MW: 213.55997467041
• CID: 4922073
• Update Time: 2025-11-01

3-(Chloromethyl)-2,4-difluoro-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2,4-difluoro-5-(difluoromethyl)pyridine

• Inchi： 1S/C7H4ClF4N/c8-1-3-5(9)4(6(10)11)2-13-7(3)12/h2,6H,1H2
• InChI Key： SVXGRWXLKKWTDK-UHFFFAOYSA-N
• SMILES： ClCC1=C(N=CC(C(F)F)=C1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9

Additional information on 3-(Chloromethyl)-2,4-difluoro-5-(difluoromethyl)pyridine

Comprehensive Analysis of 3-(Chloromethyl)-2,4-difluoro-5-(difluoromethyl)pyridine (CAS No. 1805047-70-4)

The compound 3-(Chloromethyl)-2,4-difluoro-5-(difluoromethyl)pyridine (CAS No. 1805047-70-4) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl and difluoromethyl substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated compounds in modern medicine.

In recent years, the search for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. 3-(Chloromethyl)-2,4-difluoro-5-(difluoromethyl)pyridine stands out as a key building block for developing novel small-molecule inhibitors and crop protection agents. Its CAS No. 1805047-70-4 is frequently queried in scientific databases, reflecting its growing relevance in industrial and academic settings.

One of the most discussed topics in organic chemistry circles is the role of halogenated pyridines in sustainable synthesis. The compound’s chloromethyl group offers versatile reactivity for cross-coupling reactions, while the difluoromethyl moiety contributes to lipophilicity—a critical factor in drug design. These attributes align with the industry’s shift toward green chemistry and atom-efficient processes, making it a subject of patents and publications.

From an SEO perspective, queries like "synthesis of 3-(Chloromethyl)-2,4-difluoro-5-(difluoromethyl)pyridine" and "applications of CAS 1805047-70-4" highlight user interest in practical methodologies. Analytical techniques such as NMR spectroscopy and HPLC purification are often associated with this compound, underscoring the need for precise quality control in its production. Additionally, its stability under various pH conditions is a recurring theme in forum discussions.

The agrochemical sector also explores 3-(Chloromethyl)-2,4-difluoro-5-(difluoromethyl)pyridine for developing next-generation pesticides with lower environmental impact. Its fluorine-rich structure aligns with trends toward low-residue crop solutions, a hot topic among regulatory bodies and farmers alike. This dual applicability in pharmaceuticals and agriculture reinforces its commercial viability.

In conclusion, 3-(Chloromethyl)-2,4-difluoro-5-(difluoromethyl)pyridine (CAS No. 1805047-70-4) represents a cutting-edge example of how functionalized pyridines drive innovation across multiple industries. Its synthesis, properties, and applications continue to inspire research, making it a compound worth monitoring in scientific and industrial advancements.